2-Hydroxymethyl-3-dimethylaminopropionitrile

• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 2-[(dimethylamino)methyl]-3-hydroxypropanenitrile
• InChI: InChI=1S/C6H12N2O/c1-8(2)4-6(3-7)5-9/h6,9H,4-5H2,1-2H3
• InChI Key: UNVVVNDSXMULOF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(CO)C#N

Description

2-Hydroxymethyl-3-dimethylaminopropionitrile is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-hydroxymethyl-acrylonitrile (37 mmol, 3.1 g, prepared as per procedure described by Csuk et al. in Tetrahedron, 1996, 52, 9759-9776) was treated with dimethylamine (25 mL of a 2M solution in THF) and the reaction was heated in a sealed vessel at 45° C. for 14 h. The reaction was cooled to room temperature and all the volatiles were removed by concentration under vacuum. The crude 2-hydroxymethyl-3-dimethylaminopropionitrile thus obtained was dissolved in dry THF (50-60 mL) and this solution was added dropwise to a cold (−78° C.) suspension of LAH (6 g) in THF (300 mL). The reaction was gradually warmed to room temperature and stirred for an additional 12 h at room temperature. The reaction was then cooled in an ice bath and very carefully quenched by the sequential addition of H2O (6 mL), 4M NaOH (6 mL) and H2O (18 mL). The white slurry thus obtained was filtered through celite and the filter bed was washed with additional CH2Cl2. The entire filtrate was then concentrated under vacuum to provide crude amine 23.